1-(6-Chloro-3-nitro-2-pyridinyl)-3-azetanecarboxylic acid

• IUPAC Name: 1-(6-chloro-3-nitropyridin-2-yl)azetidine-3-carboxylic acid
• InChI: InChI=1S/C9H8ClN3O4/c10-7-2-1-6(13(16)17)8(11-7)12-3-5(4-12)9(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key: KEPVGINXQPHWQC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=CC(=N2)Cl)[N+](=O)[O-])C(=O)O
• Molecular Formula: C9H8ClN3O4
• Molecular Weight: 257.63 g/mol

Description

1-(6-Chloro-3-nitro-2-pyridinyl)-3-azetanecarboxylic acid (CNPA) is an organic compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid that has a molecular weight of 252.6 g/mol and a melting point of 159-160 °C. CNPA has been used in the synthesis of various compounds, such as 2-pyridin-3-yl-1-azetanecarboxylic acid and 2-pyridin-3-yl-1-azetanecarboxylic acid-6-chloro-3-nitro. It has also been used in the synthesis of pharmaceutically active compounds, such as aryl-substituted azetidine-3-carboxamides.

Scientific Research Applications

Synthesis and Derivative Formation

• Research into pyridine derivatives demonstrates the potential for creating a variety of compounds with possible applications in medicinal chemistry and materials science. For example, azaindole derivatives have been synthesized from related pyridine compounds, indicating the utility of such structures in generating new chemical entities (Prokopov & Yakhontov, 1979).

Potential in Drug Discovery and Design

• Studies on pyridinecarboxylic acids have explored their antibacterial properties, including the synthesis and structure-activity relationships of various derivatives. This suggests that related compounds, including the one , could serve as frameworks for developing new antibacterial agents (Matsumoto et al., 1984).

Applications in Supramolecular Chemistry

• The interaction of pyridine-based compounds with other molecules can lead to the formation of supramolecular assemblies, which are of interest for materials science and nanotechnology. Research on benzenetetracarboxylic acid and aza donor molecules highlights the potential of pyridine derivatives in crystal engineering and the design of novel materials (Arora & Pedireddi, 2003).

Chemical Synthesis and Modifications

• The chemical reactivity of pyridine nitro derivatives, including chlorination and nitration, facilitates the synthesis of various organic compounds. This versatility is crucial for creating compounds with tailored properties for specific applications (Klemm et al., 1970).